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Compound of Interest

Compound Name:
Morpholine-4-carboxamidine

hemisulfate

Cat. No.: B098229 Get Quote

Essential Safety and Handling Guide for
Morpholine-4-carboxamidine hemisulfate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Morpholine-4-carboxamidine hemisulfate. Given the limited

availability of a specific Safety Data Sheet (SDS) for this compound, the following guidance is

based on the known hazards of its components, morpholine and guanidine derivatives, as well

as available data for structurally similar compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
Morpholine-4-carboxamidine hemisulfate is classified with the following hazard statements:

H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if

inhaled). It is also expected to cause skin and eye irritation based on data from its

hydrobromide analogue.[1][2] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Required PPE Specifications & Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Goggles should be chemical

splash-proof and conform to

EN 166 or NIOSH standards. A

face shield is required when

there is a significant risk of

splashes or powder dispersal.

[1][3][4]

Hand Protection Chemical-resistant Gloves

Nitrile rubber gloves with a

minimum thickness of 0.11mm

are recommended for splash

protection. For prolonged

contact, gloves with a longer

breakthrough time should be

selected. Always inspect

gloves for integrity before use

and dispose of them after

handling the chemical.

Body Protection
Laboratory Coat or Chemical

Protective Suit

A standard laboratory coat

should be worn for low-volume

handling. For larger quantities

or in case of potential for

significant exposure, a

chemical-resistant suit is

advised.[1]

Respiratory Protection NIOSH-approved Respirator

For handling powders outside

of a fume hood or where dust

generation is likely, a P95 (US)

or P1 (EU EN 143) particle

respirator is recommended.

For higher-level protection,

consider a respirator with

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) cartridges.[5]
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Exposure Limits for Constituent Components

Component Limit Type Value Issuing Agency

Morpholine PEL-TWA
20 ppm (70 mg/m³)

[skin]
OSHA[6][7][8]

Morpholine REL-TWA
20 ppm (70 mg/m³)

[skin]
NIOSH[7][8]

Morpholine REL-STEL
30 ppm (105 mg/m³)

[skin]
NIOSH[7][8]

Morpholine TLV-TWA
20 ppm (71 mg/m³)

[skin]
ACGIH[9][10]

There are no established occupational exposure limits for Guanidine hydrochloride.[5]

Operational Plan for Handling
A systematic approach is crucial to minimize exposure and ensure a safe working environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, preferably a certified chemical fume hood.

Verify the accessibility and functionality of an emergency eyewash station and safety

shower.

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as detailed in the table above.

Handling:

Handle Morpholine-4-carboxamidine hemisulfate as a solid powder.
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Avoid generating dust. Use spatulas or other appropriate tools for transferring the powder.

Keep containers tightly sealed when not in use.

Avoid contact with skin, eyes, and clothing.[4]

Spill Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a labeled container for disposal.[5]

For larger spills, evacuate the area and alert the appropriate emergency response team.

Prevent the spilled material from entering drains or waterways.

Disposal Plan
Proper disposal is critical to prevent harm to personnel and the environment.

Waste Disposal Protocol:

Waste Segregation:

All waste containing Morpholine-4-carboxamidine hemisulfate, including contaminated

PPE, must be collected in a designated, labeled hazardous waste container.

CRITICAL: Do NOT mix guanidine-containing waste with bleach or strong acids. This can

lead to the generation of highly toxic gases.[11][12]

Container Management:

Use chemically resistant containers for waste collection.

Keep waste containers closed except when adding waste.

Final Disposal:

Dispose of hazardous waste through a licensed contractor, following all local, state, and

federal regulations.[3]
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Experimental Protocols (Cited)
While specific experimental protocols for Morpholine-4-carboxamidine hemisulfate are not

detailed in the safety literature, the handling and disposal procedures are derived from

established protocols for similar hazardous chemicals. The core principles involve minimizing

exposure through engineering controls (fume hoods), personal protective equipment, and

diligent hygiene practices, followed by compliant waste disposal.

Visualized Workflows

Personal Protective Equipment Selection

Start: Handling Morpholine-4-carboxamidine hemisulfate

Assess Risk of Exposure
(Splash, Dust, Aerosol)

Eye and Face Protection:
- Safety Goggles

- Face Shield (if splash/dust risk)

Hand Protection:
- Nitrile Gloves (min. 0.11mm)

Body Protection:
- Lab Coat

- Chemical Suit (for large quantities)

Respiratory Protection:
- Respirator (if dust/aerosol risk)

Proceed with Handling

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE).
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Handling and Disposal Workflow

Start: Chemical Handling

Preparation:
- Work in Fume Hood

- Verify Emergency Equipment
- Don PPE

Handling:
- Avoid Dust Generation

- Keep Containers Closed

Spill?

Spill Cleanup:
- Sweep Solid Material

- Place in Labeled Container

Yes

Waste Collection:
- Segregate Waste

- Use Labeled Hazardous Waste Container

No

Disposal:
- Use Licensed Contractor

- Follow Regulations

CRITICAL:
Do NOT mix with bleach or strong acids!

End of Process

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b098229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Step-by-step workflow for handling and disposal of Morpholine-4-carboxamidine
hemisulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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